1,3-Diacetyldihydropyrimidine-2,4(1H,3H)-dione

• CAS No.: 65179-46-6
• Molecular Formula: C8H10N2O4
• Molecular Weight: 198.18 g/mol
• IUPAC Name: 1,3-diacetyl-1,3-diazinane-2,4-dione
• InChI: InChI=1S/C8H10N2O4/c1-5(11)9-4-3-7(13)10(6(2)12)8(9)14/h3-4H2,1-2H3
• InChI Key: PWYNGDRINRWUJW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(=O)N(C1=O)C(=O)C

Description

1,3-Diacetyldihydropyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C8H10N2O4 and its molecular weight is 198.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

After adding 1.5 gm of finely pulverized sodium acetate suspended in 1 liter of ethyl acetate, 15 gm (0.13 mol) of 5,6-dihydrouracil were reacted with ketene at boiling temperature (77° C). After the reaction had been completed, the catalyst was filtered off and the solvent was distilled off under reduced pressure. The residue was recrystallized from isopropanol. The melting point was 81.5° C to 83° C, and the elementary analysis resulted in the following values: